1-Bromo-2-chloro-4-ethenylbenzene

• IUPAC Name: 1-bromo-2-chloro-4-ethenylbenzene
• InChI: InChI=1S/C8H6BrCl/c1-2-6-3-4-7(9)8(10)5-6/h2-5H,1H2
• InChI Key: RLUSNAAVDCMDLN-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=C(C=C1)Br)Cl
• Molecular Formula: C8H6BrCl
• Molecular Weight: 217.49 g/mol

Description

1-Bromo-2-chloro-4-ethenylbenzene (BCE) is an alkyl halide, which is widely used in organic synthesis due to its reactivity and stability. It is a colorless, volatile liquid with a pungent odor. BCE is used as a solvent and catalyst in various reactions and is also used in the preparation of pharmaceuticals, fragrances, dyes, and other products. BCE is a versatile compound with a wide range of applications in organic synthesis.

Scientific Research Applications

Ring Halogenations in Organic Synthesis

1-Bromo-2-chloro-4-ethenylbenzene is utilized in ring halogenation processes. A study by Bovonsombat and Mcnelis (1993) describes the use of N-Halosuccinimide and acidic catalysts for ring halogenations of polyalkylbenzenes, which includes compounds like this compound. This process is significant in organic chemistry for the functionalization of aromatic compounds, allowing for the synthesis of various halogenated derivatives (Bovonsombat & Mcnelis, 1993).

Environmental Impact of Brominated Hydrocarbons

In environmental studies, the thermal degradation of brominated hydrocarbons, including this compound, has been investigated. Evans and Dellinger (2003) explored the formation of brominated dioxins from the high-temperature pyrolysis of 2-bromophenol, highlighting the potential environmental impact and formation of hazardous byproducts from the thermal degradation of brominated compounds (Evans & Dellinger, 2003).

Synthesis of Functionalized Organic Compounds

Cheng, Höger, and Fenske (2003) reported the synthesis of alkoxy-functionalized dibenzo[fg,op]naphthacenes from 1,3-Bis(2-bromophenyl)-2,5-diphenylbenzenes, showcasing the role of brominated compounds in the synthesis of complex organic structures. This research is crucial in developing new materials and functional organic compounds (Cheng, Höger, & Fenske, 2003).

Crystal Engineering and Material Science

In the field of crystal engineering and material science, the design and synthesis of hand-twisted helical crystals have been explored. Saha and Desiraju (2017) described using brominated compounds like 4-bromophenyl 4'-chlorobenzoate in engineering crystals with unique properties. This research contributes to the development of materials with novel structural and functional properties (Saha & Desiraju, 2017).

Mechanism of Action

Target of Action

The primary target of 1-Bromo-2-chloro-4-ethenylbenzene is the benzene ring . The benzene ring is a key structural component of many organic compounds and plays a crucial role in various chemical reactions .

Mode of Action

This compound interacts with its target through a process known as electrophilic aromatic substitution . This is a two-step mechanism:

• Step 1 : The electrophile (in this case, the bromine or chlorine atom) forms a sigma-bond with the benzene ring, generating a positively charged intermediate known as a benzenonium ion .
• Step 2 : A proton is removed from this intermediate, yielding a substituted benzene ring .

This mechanism allows the compound to retain the aromaticity of the benzene ring, which is crucial for its stability .

Biochemical Pathways

It’s known that the compound can participate in reactions at the benzylic position, which may involve free radical bromination and nucleophilic substitution .

Pharmacokinetics

The compound’s molecular weight (21749 Da) suggests that it may have suitable properties for bioavailability .

Result of Action

The result of the action of this compound is the formation of a substituted benzene ring . This can lead to the creation of various derivatives, depending on the specific reaction conditions and the presence of other reactants .